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Compound of Interest

2-Chloro-4-methylbenzenesulfonyl
Compound Name:
chloride

Cat. No.: B1346457

An In-depth Technical Guide to the Physical Properties of 2-Chloro-4-methylbenzenesulfonyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
chloro-4-methylbenzenesulfonyl chloride. The information is compiled from various
chemical data sources to ensure accuracy and relevance for research and development
applications. This document is intended to serve as a foundational resource for professionals
working with this compound.

Chemical Identity and Structure

2-Chloro-4-methylbenzenesulfonyl chloride is an organic compound with the chemical
formula C7H6CI202S.[1][2][3] It is also known by other names, including 2-chloro-4-
methylbenzene-1-sulfonyl chloride.[1][2][4] The structure consists of a benzene ring substituted
with a chlorine atom, a methyl group, and a sulfony! chloride functional group.

CAS Number: 55311-94-9[1][2][3][5] InChI Key: JWFLSLOCDIEDGQ-UHFFFAOYSA-N[1][4]

Tabulated Physical Properties
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The following table summarizes the key physical and chemical properties of 2-chloro-4-
methylbenzenesulfonyl chloride for easy reference and comparison.

Property Value Reference(s)
Molecular Formula C7H6CI202S [1112114]
Molecular Weight 225.09 g/mol [1][2]
Exact Mass 223.94700 u [1][6]
Appearance Solid [4]
Boiling Point 305.3 °C at 760 mmHg [1][6]
Density 1.458 g/cm3 [1][6]
Flash Point 138.4 °C [1][6]
Refractive Index 1.559 [1]
Polar Surface Area (PSA) 425 A2 [1][6]
LogP (XLogP3) 3.65670 [1]
Purity 95% [4][5]

Logical Relationships of Physical Properties

The following diagram illustrates the logical grouping of the physical properties of 2-chloro-4-
methylbenzenesulfonyl chloride.
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Caption: Logical Grouping of Physical Properties.
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Experimental Protocols

While specific experimental procedures for determining the physical properties of 2-chloro-4-
methylbenzenesulfonyl chloride are not detailed in the provided search results, standard
analytical methods are employed for such characterizations. Below are generalized protocols
for key physical property measurements.

Determination of Melting Point

The melting point of a solid compound is a critical indicator of its purity.
e Apparatus: Capillary melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar).
e Procedure:

o Asmall, dry sample of 2-chloro-4-methylbenzenesulfonyl chloride is finely powdered
and packed into a capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate (initially rapid, then slow, e.g., 1-2 °C per minute,
near the expected melting point).

o The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the solid is recorded as the melting range. For a pure substance, this range
is typically narrow.

Determination of Boiling Point

The boiling point is determined at a specific atmospheric pressure.

o Apparatus: Distillation apparatus consisting of a small-scale boiling flask, a condenser, a
thermometer, and a heating mantle.

e Procedure:

o A small volume of the liquid sample (if the compound is melted) is placed in the boiling
flask with a few boiling chips to ensure smooth boiling.
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o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation head to accurately measure the temperature of the vapor.

o The sample is heated gently.

o The temperature at which the liquid boils and a stable ring of condensate is observed on
the thermometer is recorded as the boiling point. The atmospheric pressure is also
recorded.

Determination of Density

The density of a solid can be determined using a pycnometer.
e Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance.

e Procedure:

[¢]

The weight of the clean, dry, and empty pycnometer is recorded.
o A known weight of the solid sample is added to the pycnometer.

o The pycnometer is filled with a liquid of known density in which the solid is insoluble (e.qg.,
a hydrocarbon solvent), and the weight is recorded. Care is taken to remove any air
bubbles.

o The pycnometer is then emptied, cleaned, and filled with only the immersion liquid, and its

weight is recorded.

o The density of the solid is calculated using the weights obtained and the known density of

the immersion liquid.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance.
o Apparatus: A refractometer (e.g., an Abbe refractometer).

e Procedure:
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o The refractometer is calibrated using a standard of known refractive index.

o A small amount of the liquid sample (melted solid) is placed on the prism of the
refractometer.

o The prism is closed, and the light source is adjusted.

o The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read from the scale. The temperature at which the measurement is
taken is also recorded, as the refractive index is temperature-dependent.

The following diagram outlines a general workflow for the characterization of a chemical
compound's physical properties.
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Caption: Experimental Workflow for Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-chloro-4-methylbenzenesulfonyl chloride physical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346457#2-chloro-4-methylbenzenesulfonyl-chloride-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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